Cas no 1216199-72-2 (5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 1216199-72-2
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• MDL: MFCD13704490
• CID: 5549268
• Update Time: 2025-05-04

5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 1,4-dihydro-5,8-dimethoxy-1-methyl-4-oxo-

• MDL： MFCD13704490
• Inchi： 1S/C13H13NO5/c1-14-6-7(13(16)17)12(15)10-8(18-2)4-5-9(19-3)11(10)14/h4-6H,1-3H3,(H,16,17)
• InChI Key： PDTCBIDUEXUQTH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(OC)=CC=C2OC)C(=O)C(C(O)=O)=C1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 473.5±45.0 °C(Predicted)
• pka: 0.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Introduction to 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 1216199-72-2)

5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1216199-72-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, particularly its methoxy and methyl substituents, as well as the oxo group at the 4-position, contribute to its unique chemical properties and biological interactions.

The quinoline scaffold has a long history in medicine, with several well-known drugs derived from this core structure. Notably, chloroquine and quinine, historically used for malaria treatment, are examples of quinoline derivatives. The modifications present in 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid suggest potential applications in addressing various biological targets. The carboxylic acid group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between quinoline derivatives and biological targets. Studies have highlighted the ability of compounds like 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid to interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its structural similarity to known bioactive molecules suggests potential utility in drug repurposing efforts.

The synthesis of 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of methoxy groups at the 5 and 8 positions enhances the lipophilicity of the molecule, which can influence its absorption and distribution within biological systems. The presence of the oxo group at the 4-position introduces a polar moiety that can interact with hydrophilic regions of biological targets. These structural features collectively contribute to the compound's potential as a pharmacophore.

In vitro studies have begun to explore the pharmacological profile of 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression. The carboxylic acid group serves as a handle for covalent bonding strategies commonly employed in targeted drug delivery systems. Furthermore, its stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable pharmaceuticals.

The quinoline scaffold is also known for its ability to cross the blood-brain barrier (BBB), which is a critical factor in the development of central nervous system (CNS) therapeutics. 5,8-dimethoxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid may be explored for its potential to treat neurological disorders by leveraging this property. Research is ongoing to optimize its pharmacokinetic profile and enhance its bioavailability while minimizing side effects.

Environmental considerations play a significant role in modern drug development. The synthesis and application of 5,8-dimethoxy-1-methyl-4-oxyozone hydroxylase enzyme inhibitor compounds hydrolysis reactions biochemical pathways metabolism enzyme kinetics drug discovery medicinal chemistry pharmacology biochemistry molecular biology biotechnology genetic engineering synthetic organic chemistry computational chemistry molecular modeling pharmacophore design drug repurposing inflammatory pathways enzymatic activity receptor interactions blood-brain barrier central nervous system therapeutic applications must be balanced with sustainability principles. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact.

The future prospects for 5,8-dimethoxy-ozone hydroxylase enzyme inhibitor compounds hydrolysis reactions biochemical pathways metabolism enzyme kinetics drug discovery medicinal chemistry pharmacology biochemistry molecular biology biotechnology genetic engineering synthetic organic chemistry computational chemistry molecular modeling pharmacophore design drug repurposing inflammatory pathways enzymatic activity receptor interactions blood-brain barrier central nervous system therapeutic applications are promising. Continued research into its mechanisms of action and optimization of its chemical properties will likely uncover new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical reality.